1-{4-[3-(Trifluoromethyl)-2-pyridyl]piperazino}-1-ethanone

• IUPAC Name: 1-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C12H14F3N3O/c1-9(19)17-5-7-18(8-6-17)11-10(12(13,14)15)3-2-4-16-11/h2-4H,5-8H2,1H3
• InChI Key: QQHMRFLQCBYRPL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=C(C=CC=N2)C(F)(F)F
• Molecular Formula: C12H14F3N3O
• Molecular Weight: 273.25 g/mol

Description

“1-{4-[3-(Trifluoromethyl)-2-pyridyl]piperazino}-1-ethanone” is a chemical compound with the molecular formula C12H14F3N3O and a molecular weight of 273.25.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyridine ring attached to a piperazine ring via a trifluoromethyl group. The exact 3D structure or conformation is not provided in the available resources.

Scientific Research Applications

• Antagonist for Pain Management : A derivative of this compound, identified as "EST64454", has been developed as a σ1 receptor antagonist clinical candidate for treating pain. It demonstrates high aqueous solubility, high permeability, and metabolic stability across species, making it a promising candidate for pain management (Díaz et al., 2020).

• Antitumor Activity : Some derivatives of the compound have shown potential anticancer activities. Specifically, 1,2,4-triazine derivatives bearing a piperazine amide moiety have been synthesized and investigated for their antiproliferative effects against breast cancer cells, showing promising results compared to cisplatin (Yurttaş et al., 2014).

• Antiviral Activity : Derivatives of this compound have been synthesized and evaluated for their antiviral activities. These studies focus on exploring the chemical structures and potential uses of these heterocyclic compounds as antivirals (Attaby et al., 2006).

• Metal-Organic Complexes : The compound has been used in the synthesis of metal-organic complexes. These complexes demonstrate diverse topologies and properties, which could be valuable in various applications including fluorescence and photocatalytic properties (Lin et al., 2015).

• Green Chemistry Applications : There is also research into green and eco-friendly synthetic methods for derivatives of this compound, highlighting the importance of sustainable chemistry practices (Said et al., 2020).

• Antimicrobial and Antifungal Activities : Some derivatives have been synthesized and evaluated for antimicrobial activities. These derivatives demonstrate potential activity against bacteria like Staphylococcus aureus and Escherichia coli, and fungi like Candida albicans (Tomar et al., 2007).